(2S,3S,7S,7aS)-3-Hydroxy-7-methyl-2-[(1E)-1-propen-1-yl]-2,3,7,7a-tetrahydro-5H-furo[3,4-b]pyran-5-one

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: (2S,3S,7S,7aS)-3-hydroxy-7-methyl-2-[(E)-prop-1-enyl]-2,3,7,7a-tetrahydrofuro[3,4-b]pyran-5-one
• InChI: InChI=1S/C11H14O4/c1-3-4-9-8(12)5-7-10(15-9)6(2)14-11(7)13/h3-6,8-10,12H,1-2H3/b4-3+/t6-,8-,9-,10+/m0/s1
• InChI Key: UNUOWDGIBRAPFZ-ZVKNTUASSA-N
• Isomeric SMILES: C/C=C/[C@H]1[C@H](C=C2[C@H](O1)[C@@H](OC2=O)C)O
• SMILES: CC=CC1C(C=C2C(O1)C(OC2=O)C)O
• synonyms: 2,3,7,7a-tetrahydro-3-hydroxy-7-methyl-2-(prop-1-en-1-yl)-5H-furo(3,4-b)pyran-5-one; theissenolactone B; theissenolactone C

Description

(2S,3S,7S,7aS)-3-Hydroxy-7-methyl-2-[(1E)-1-propen-1-yl]-2,3,7,7a-tetrahydro-5H-furo[3,4-b]pyran-5-one is a natural product found in Theissenia cinerea with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Asymmetric Synthesis of Polyketide Spiroketals: This compound has been utilized in the synthesis of C15 polyketide spiroketals, with high stereo- and enantioselectivity. Spiroketals derived from it showed some evidence of cancer-cell-growth inhibition in various cancer cell lines (Meilert, Pettit, & Vogel, 2004).

Applications in Organic Chemistry

• Synthesis of 5H-furo[3′,2′:6,7][1]benzopyrano[3,4-c]pyridin-5-ones: This chemical framework is foundational in the synthesis of pyridopsoralens and related compounds, showcasing its utility in organic synthetic processes (Morón, Nguyen, & Bisagni, 1983).
• Multicomponent Reactions with Carbonyl Compounds: It's also involved in multicomponent reactions with carbonyl compounds, leading to the synthesis of diverse organic compounds (Komogortsev et al., 2019).

Pharmacological Research

• Cytotoxicity Studies in Cancer Research: Derivatives of this compound have been studied for their cytotoxic properties, showing selective cytotoxicity against specific human cancer cell lines, illustrating potential in cancer therapy research (Mo et al., 2004).
• Antiviral Activity Studies: Certain derivatives have been evaluated for antiviral activity against viruses such as Japanese encephalitis virus (JEV) and Herpes simplex virus type-I (HSV-I), highlighting its significance in antiviral drug development (Pandey et al., 2004).

Environmental and Agricultural Applications

• Seed Germination Stimulant Synthesis: This compound has been identified as a key agent in smoke responsible for promoting the seed germination of various plant species, indicating its relevance in environmental and agricultural sciences (Flematti et al., 2005).